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Compound of Interest

Compound Name: Geranyl crotonate

Cat. No.: B1604941

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the available toxicological data for
Geranyl Crotonate (CAS No. 56172-46-4), a fragrance ingredient. The information is compiled
from publicly available safety assessments and scientific literature, with a focus on quantitative
data, experimental methodologies, and a clear presentation of the assessment logic.

Executive Summary

Geranyl Crotonate has been evaluated for several toxicological endpoints, including
genotoxicity, repeated dose toxicity, reproductive toxicity, skin sensitization, and
photoirritation/photoallergenicity. The safety assessment often relies on data from structurally
related molecules (read-across analogs) and the Threshold of Toxicological Concern (TTC)
approach due to limited data on the substance itself. Overall, at current exposure levels from its
use as a fragrance ingredient, Geranyl Crotonate is not considered to pose a significant risk to
human health.

Quantitative Toxicological Data

The following tables summarize the key quantitative data available for Geranyl Crotonate and
its read-across analogs.

Table 1: Acute Toxicity of Geranyl Crotonate
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Test Type Species Route Value Reference
[Moreno, 1973,
LD50 Rat Oral > 5 g/kg o
as cited in 2]
] [Moreno, 1973,
LD50 Rabbit Dermal > 5 g/kg o
as cited in 2]
Table 2: Skin Sensitization Data
NESIL (No
Expected
Substance Test Type Species Result Sensitizatio  Reference
n Induction
Level)
Human Not a
Geranyl o N [RIFM, 1972,
Maximization Human sensitizer at - o
Crotonate as cited in 1]
Test 6900 pg/cm?
Citronellyl
crotonate - - - 4700 pg/cm? [1]

(read-across)

Table 3: Genotoxicity Data
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Metabolic
Substance Test Type System L Result Reference
Activation
Negative for
Geranyl BlueScreen With and genotoxicity, [RIFM, 2013,
Human cells ) N o
Crotonate Assay Without Positive for as cited in 1]
cytotoxicity
Chinese
) ) Not expected
Geraniol Chromosoma  Hamster With and
) ) to be [1]
(read-across) | Aberration Ovary (CHO)  Without ]
I genotoxic
cells

2-Butenoic
acid, (2E)-

(read-across)

Not expected

to be

genotoxic

[1]

Table 4. Repeated Dose and Reproductive Toxicity Assessment

Systemic
Exposure .
. Cramer TTC Conclusi Referenc
Endpoint  Approach to
Class Value on e
Geranyl
Crotonate
Threshold
Repeated of Exposure
_ _ 0.03 0.78 _
Dose Toxicologic | is below [1]
o mg/kg/day pg/kg/day
Toxicity al Concern the TTC
(TTC)
Threshold
- of Exposure
Reproducti ) ) 0.03 0.78 ]
—— Toxicologic | ald ald is below [1]
ve Toxici m a a
Y al Concern S HORGEaY the TTC
(TTC)
Experimental Protocols
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Detailed experimental protocols for the key toxicological assays are outlined below, based on
standardized guidelines.

BlueScreen™ HC Genotoxicity Assay

The BlueScreen™ HC assay is a high-throughput in vitro mammalian cell-based assay for
measuring genotoxicity and cytotoxicity.

o Cell Line: Genetically modified human-derived p53-competent TK6 cells.

e Principle: The assay utilizes a Gaussia luciferase (GLuc) reporter system linked to the
regulation of the GADD45a gene, which is involved in the cellular response to genotoxic
stress. An increase in GLuc expression, measured by luminescence, indicates a genotoxic
effect. Cytotoxicity is determined by measuring the relative cell density.

o Methodology:
o Cells are cultured in microplates.

o The test substance (Geranyl Crotonate) is added at various concentrations, with and
without an exogenous metabolic activation system (S9 fraction).

o Cells are incubated for a defined period.
o Cell density is measured to assess cytotoxicity.

o A substrate for the GLuc enzyme is added, and the resulting luminescence is quantified to
measure genotoxicity.

o Results are compared to vehicle and positive controls.

Human Maximization Test (Based on OECD 406)

The human maximization test is a predictive test for identifying substances with the potential to
cause skin sensitization.

o Principle: The test involves an induction phase to sensitize the subjects and a subsequent
challenge phase to elicit a response in sensitized individuals.
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o Methodology:

o Induction Phase: A solution of the test substance (e.g., Geranyl Crotonate at a specific
concentration in a suitable vehicle) is applied to the skin of volunteers under an occlusive
patch for a series of applications. To enhance the sensitization potential, the skin may be
pre-treated with an irritant.

o Rest Period: A rest period of 10-14 days follows the induction phase, allowing for the
development of an immune response.

o Challenge Phase: A non-irritating concentration of the test substance is applied under an
occlusive patch to a naive skin site.

o Evaluation: The challenge sites are observed for signs of an allergic reaction (e.g.,
erythema, edema) at specified time points after patch removal. The incidence and severity
of reactions are recorded.

Threshold of Toxicological Concern (TTC) Approach

The TTC is a risk assessment tool used when toxicological data for a substance is limited.

o Principle: It establishes a human exposure threshold for a chemical, below which there is a
very low probability of an appreciable risk to human health.

o Methodology:

o Structural Classification: The chemical is assigned to a Cramer structural class (I, Il, or 1lI)
based on its chemical structure and potential for toxicity. Geranyl Crotonate is classified
as a Cramer Class | material.[1]

o Exposure Assessment: The systemic exposure to the substance from its intended use is
calculated.

o Comparison with TTC Value: The calculated exposure is compared to the established TTC
value for the respective Cramer class. For Cramer Class I, the TTC for repeated dose and
reproductive toxicity is 0.03 mg/kg/day.[1]
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o Risk Characterization: If the exposure is below the TTC value, the substance is considered
to be of no significant toxicological concern.

Signaling Pathways and Mechanistic Insights

There is currently a lack of publicly available information on the specific signaling pathways that
may be modulated by Geranyl Crotonate. Toxicological assessments of fragrance ingredients
at this level of mechanistic detail are not always conducted or made public.

Visualizations

The following diagrams illustrate the logical relationships and workflows in the toxicological
assessment of Geranyl Crotonate.
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Figure 1: General workflow for toxicological assessment.
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Figure 2: Read-across approach for Geranyl Crotonate.
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Figure 3: Threshold of Toxicological Concern (TTC) decision process.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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